3-Cyclopropoxy-4-nitroaniline

• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-nitroaniline
• InChI: InChI=1S/C9H10N2O3/c10-6-1-4-8(11(12)13)9(5-6)14-7-2-3-7/h1,4-5,7H,2-3,10H2
• InChI Key: LSDVRAJFLBPAGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC(=C2)N)[N+](=O)[O-]

Description

3-Cyclopropoxy-4-nitroaniline is an aromatic amine derivative featuring a nitro group (-NO₂) at the para position (C4) and a cyclopropoxy substituent (-O-C₃H₅) at the meta position (C3) of the aniline ring. This compound combines the electron-withdrawing nitro group with the sterically constrained cyclopropane ring, which may influence its electronic, physical, and chemical properties. The cyclopropoxy group likely enhances lipophilicity and alters reactivity compared to simpler nitroaniline derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-4-nitroaniline typically involves the nitration of 3-cyclopropoxyaniline. The nitration process can be carried out using a mixture of concentrated sulfuric acid and nitric acid. The reaction is exothermic and requires careful temperature control to avoid side reactions.

Industrial Production Methods

In an industrial setting, the production of 3-Cyclopropoxy-4-nitroaniline can be scaled up by using continuous flow reactors. This allows for better control of reaction conditions and improved safety. The use of catalysts and optimized reaction parameters can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4-nitroaniline undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as sodium borohydride or hydrogen in the presence of a catalyst.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitro group can be replaced by other functional groups.

Oxidation: The cyclopropoxy group can be oxidized under specific conditions to form different products.

Common Reagents and Conditions

Reduction: Sodium borohydride (NaBH4) or hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Major Products Formed

Reduction: 3-Cyclopropoxy-4-phenylenediamine.

Substitution: Various substituted anilines depending on the nucleophile used.

Oxidation: Cyclopropoxybenzoquinone derivatives.

Scientific Research Applications

3-Cyclopropoxy-4-nitroaniline has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of dyes, pigments, and other organic compounds.

Biology: Investigated for its potential antimicrobial and antifungal properties.

Medicine: Explored for its potential use in the development of pharmaceuticals, particularly as a precursor for active pharmaceutical ingredients.

Industry: Utilized in the production of corrosion inhibitors, antioxidants, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-nitroaniline involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components. The cyclopropoxy group may also play a role in modulating the compound’s reactivity and binding affinity to target molecules. The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 3-Cyclopropoxy-4-nitroaniline with structurally related nitroaniline derivatives:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Applications/Reactivity
3-Cyclopropoxy-4-nitroaniline	-NO₂ (C4), -O-C₃H₅ (C3)	C₉H₁₀N₂O₃	~206.19 (calculated)	Not reported	Potential intermediate for drug design
3-Nitroaniline	-NO₂ (C3)	C₆H₆N₂O₂	138.12	114–116	Dye synthesis, analytical standards
4-Nitroaniline	-NO₂ (C4)	C₆H₆N₂O₂	138.12	147–149	Polymer stabilizers, corrosion inhibitors
4-Nitro-N-(3-nitrophenyl)benzamide	-NO₂ (C4), benzamide group (C3)	C₁₃H₉N₃O₄	283.23	Not reported	Educational derivatization studies

Key Differences

Electronic Effects: The nitro group in 3-Cyclopropoxy-4-nitroaniline (para position) strongly withdraws electrons, reducing the aromatic ring’s basicity. In contrast, 3-nitroaniline has a meta-nitro group, which creates a distinct electronic environment for electrophilic substitution .

Physical Properties: The cyclopropoxy group likely increases lipophilicity (logP) compared to polar analogs like 3-(4-Hydroxy-3-nitrophenyl)propanoic acid (melting point 80–90°C ). 3-Nitroaniline and 4-nitroaniline exhibit higher melting points (114–149°C) due to stronger intermolecular hydrogen bonding and dipole interactions .

Reactivity and Applications: 4-Nitroaniline is widely used in azo dye synthesis and corrosion inhibition due to its stability and predictable reactivity . The benzamide derivative (4-Nitro-N-(3-nitrophenyl)benzamide) demonstrates nitroaniline’s utility in creating solid derivatives for educational purposes .

Research Findings and Data Gaps

• Synthetic Routes: While 3-nitroaniline derivatives are typically synthesized via nitration or acylations (e.g., reaction with 4-nitrobenzoyl chloride ), the cyclopropoxy analog may require specialized etherification steps, such as nucleophilic substitution with cyclopropanol under basic conditions.
• Safety and Handling : Analogous nitroanilines require precautions against inhalation and skin contact . The cyclopropoxy group may introduce additional flammability risks due to the strained cyclopropane ring.
• Stability : Cyclopropane-containing compounds are prone to ring-opening under acidic or high-temperature conditions, which could limit the stability of 3-Cyclopropoxy-4-nitroaniline in certain environments.